2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde
Description
2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde is a heterocyclic organic compound featuring a pyrrolidine ring (a five-membered amine) linked to a 2-methylpyridine moiety via a carbaldehyde group at the 1-position of pyrrolidine. The pyridine ring is substituted with a methyl group at the 2-position, which influences steric and electronic properties.
Properties
Molecular Formula |
C11H14N2O |
|---|---|
Molecular Weight |
190.24 g/mol |
IUPAC Name |
2-(2-methylpyridin-3-yl)pyrrolidine-1-carbaldehyde |
InChI |
InChI=1S/C11H14N2O/c1-9-10(4-2-6-12-9)11-5-3-7-13(11)8-14/h2,4,6,8,11H,3,5,7H2,1H3 |
InChI Key |
QGPKWTJYHKLQLJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC=N1)C2CCCN2C=O |
Origin of Product |
United States |
Scientific Research Applications
2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde has several applications in scientific research:
Medicinal Chemistry: The compound is used as a scaffold for the development of biologically active molecules.
Organic Synthesis: It serves as a versatile intermediate in the synthesis of more complex organic molecules.
Biological Studies: The compound’s derivatives are studied for their potential therapeutic effects.
Mechanism of Action
The mechanism of action of 2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde involves its interaction with specific molecular targets. The pyrrolidine ring’s stereochemistry and the spatial orientation of substituents play a crucial role in its biological activity . The compound can bind to enantioselective proteins, leading to different biological profiles depending on the stereoisomer .
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Key Structural Analogs Identified:
2-(6-(Dimethylamino)-2-methylpyridin-3-yl)pyrrolidine-1-carbaldehyde (CAS 1352536-40-3)
N-(2-chloro-6-((3-(hydroxymethyl)pyrrolidin-1-yl)methyl)pyridin-3-yl)pivalamide (Catalog entry 202)
Methyl 3-(2-chloro-4-iodopyridin-3-yl)acrylate (CAS 1142191-73-8)
Comparative Analysis:
Table 1: Structural and Molecular Features
*Calculated based on formula C₁₁H₁₄N₂O.
Key Differences and Implications:
Substituent Effects on Pyridine Ring The target compound has a simple 2-methyl group on the pyridine ring, offering moderate steric hindrance and electron-donating effects. This modification may enhance interactions with biological targets (e.g., receptors or enzymes). The chloro-iodo derivative features halogen atoms (electron-withdrawing groups), which could reduce aromatic reactivity and increase stability toward electrophilic substitution.
Backbone Modifications The pivalamide-hydroxymethyl analog replaces the carbaldehyde with a bulky pivalamide group and adds a hydroxymethyl-pyrrolidine chain.
Molecular Weight and Functional Diversity
- The target compound has the lowest molecular weight (~190.24), favoring bioavailability in drug discovery contexts.
- Higher molecular weight analogs (e.g., 323.52 g/mol for ) may exhibit reduced membrane permeability but increased target affinity due to extended functional groups.
Biological Activity
2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde is a pyridine-based compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its effects on various biological targets, synthesis methods, and relevant case studies.
Chemical Structure and Properties
The molecular structure of 2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde is characterized by a pyridine ring substituted with a pyrrolidine moiety and an aldehyde group. This unique structure may influence its interaction with biological systems, potentially leading to diverse pharmacological effects.
Biological Activity Overview
Research indicates that 2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde exhibits various biological activities, including:
- Enzyme Inhibition : The compound has been shown to influence enzyme activity, which may contribute to its therapeutic potential.
- Antimicrobial Activity : Preliminary studies suggest that derivatives of pyrrolidine compounds, including this one, exhibit antibacterial and antifungal properties .
- Anti-Thrombolytic Activity : Related compounds have demonstrated significant anti-thrombolytic effects, suggesting potential applications in cardiovascular therapies .
Synthesis
The synthesis of 2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde can be achieved through various methods. One notable approach involves the palladium-catalyzed Suzuki cross-coupling reaction, which allows for the formation of novel pyridine derivatives with moderate to good yields. The reaction typically employs arylboronic acids and is facilitated by appropriate catalysts .
Case Study 1: Anti-Thrombolytic Activity
In a study examining the anti-thrombolytic activity of pyridine derivatives, it was found that certain structural modifications significantly enhanced activity. For instance, compounds with halogen substitutions showed increased efficacy against clot formation. The compound 2i exhibited a high anti-thrombolytic activity of 31.61%, indicating the importance of specific functional groups in enhancing biological activity .
Case Study 2: Antimicrobial Properties
In vitro tests conducted on pyrrolidine derivatives demonstrated notable antimicrobial properties against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values ranged significantly, showcasing the compound's potential as an antimicrobial agent. For example, certain derivatives displayed MIC values as low as 0.0039 mg/mL against Staphylococcus aureus and Escherichia coli .
Data Tables
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